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Compound of Interest

Compound Name: PF-8380 hydrochloride

Cat. No.: B1150008 Get Quote

Technical Support Center: PF-8380
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility, handling, and use of PF-8380
hydrochloride in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving PF-8380 hydrochloride?

A1: The recommended solvent for creating a stock solution of PF-8380 hydrochloride is

dimethyl sulfoxide (DMSO). It is highly soluble in fresh, anhydrous DMSO.[1]

Q2: What is the solubility of PF-8380 hydrochloride in DMSO?

A2: The reported solubility in DMSO varies slightly between suppliers, but it is generally high.

Values up to 100 mg/mL have been reported with the use of ultrasonication.[2] For practical

purposes, preparing a stock solution in the range of 5 to 100 mg/mL is feasible. Always refer to

the manufacturer's product data sheet for specific lot information.

Q3: Is PF-8380 hydrochloride soluble in aqueous buffers like PBS?
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A3: PF-8380 hydrochloride is reported to be insoluble or have very low solubility in water and

ethanol.[1][3] While direct dissolution in aqueous buffers is not recommended for creating stock

solutions, working solutions can be prepared by diluting a DMSO stock solution into your buffer

of choice. It is crucial to ensure the final DMSO concentration is low and does not affect the

experimental system.

Q4: How should I store stock solutions of PF-8380 hydrochloride?

A4: Stock solutions of PF-8380 hydrochloride in DMSO should be aliquoted to avoid repeated

freeze-thaw cycles.[4] For long-term storage, it is recommended to store aliquots at -80°C for

up to one year.[1][4] For shorter periods, storage at -20°C for up to one month is also

acceptable.[1][4]

Q5: What is the mechanism of action of PF-8380?

A5: PF-8380 is a potent inhibitor of autotaxin (ATX).[1][2][4][5][6] ATX is an enzyme that

catalyzes the conversion of lysophosphatidylcholine (LPC) to lysophosphatidic acid (LPA).[4][7]

By inhibiting ATX, PF-8380 reduces the levels of LPA, a signaling molecule involved in

numerous cellular processes such as cell proliferation, migration, and survival.[6][7][8]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving PF-8380

Hydrochloride in DMSO

1. Hygroscopic DMSO: DMSO

can absorb moisture from the

air, which can significantly

reduce the solubility of the

compound.[1][3]2. Compound

Precipitation: The compound

may not be fully dissolved.

1. Use Fresh, Anhydrous

DMSO: Always use a fresh,

unopened bottle of anhydrous

DMSO or a properly stored

container to prepare your stock

solution.[1]2. Aid Dissolution:

Gentle warming and/or

ultrasonication can help to fully

dissolve the compound.[1][2]

Precipitation Observed When

Diluting DMSO Stock into

Aqueous Buffer

1. Low Aqueous Solubility: The

compound has low solubility in

aqueous solutions.[1][3]2. High

Final DMSO Concentration:

The final concentration of

DMSO in the aqueous solution

may be too high, causing the

compound to precipitate.3.

Temperature Shock: Adding a

cold stock solution to a warmer

buffer can cause precipitation.

1. Lower the Final

Concentration: Ensure the final

concentration of PF-8380

hydrochloride in your aqueous

working solution is within a

soluble range for your specific

buffer system.2. Minimize Final

DMSO Concentration: Keep

the final DMSO concentration

in your working solution as low

as possible (typically ≤1%).

[5]3. Pre-warm Solutions:

Gently pre-warm both the

stock solution and the aqueous

buffer to 37°C before mixing to

prevent precipitation due to

temperature differences.[9] If

precipitation still occurs, brief

ultrasonication may help

redissolve the compound.[9]

Inconsistent Experimental

Results

1. Stock Solution Degradation:

Improper storage or repeated

freeze-thaw cycles of the stock

solution can lead to

degradation of the

compound.2. Inaccurate

1. Proper Stock Solution

Handling: Aliquot stock

solutions upon preparation and

store them at the

recommended temperature

(-80°C for long-term).[4] Avoid
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Pipetting of Viscous DMSO

Stock: DMSO is more viscous

than water, which can lead to

inaccuracies when pipetting

small volumes.

repeated freeze-thaw cycles.

[1]2. Use Positive

Displacement Pipettes: For

highly accurate dispensing of

viscous DMSO stock solutions,

consider using a positive

displacement pipette.

Alternatively, ensure proper

pipetting technique with air

displacement pipettes by

aspirating and dispensing

slowly.

Solubility Data Summary
Solvent Reported Solubility

Molar
Concentration

Notes

DMSO ≥ 5.2 mg/mL[3] ≥ 10.10 mM

Hygroscopic DMSO

can reduce solubility.

[3]

96 mg/mL[1] 200.69 mM
Use of fresh DMSO is

recommended.[1]

100 mg/mL[2] ~209 mM
Ultrasonication may

be required.[2]

Water
Insoluble (< 0.1

mg/mL)[1][3]
-

Not recommended as

a primary solvent.

Ethanol Insoluble[1] -
Not recommended as

a primary solvent.

Experimental Protocols
Protocol: Preparation of PF-8380 Hydrochloride Stock
and Working Solutions
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1. Materials:

PF-8380 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Desired aqueous buffer (e.g., PBS, Tris-HCl)

2. Preparation of DMSO Stock Solution (e.g., 10 mM):

a. Allow the PF-8380 hydrochloride powder and anhydrous DMSO to come to room

temperature before opening to prevent moisture condensation.

b. Calculate the required mass of PF-8380 hydrochloride for your desired stock

concentration and volume. (Molecular Weight: 478.33 g/mol for the free base, ~514.79 g/mol

for the hydrochloride salt; confirm with the manufacturer's data).

c. Weigh the calculated amount of PF-8380 hydrochloride powder and place it in a sterile

tube.

d. Add the appropriate volume of anhydrous DMSO to the tube.

e. Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use

an ultrasonic water bath for short intervals to aid dissolution.

f. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

g. Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term

storage (up to 1 month).[1][4]

3. Preparation of Aqueous Working Solution (e.g., 10 µM in cell culture medium):
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a. Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

b. Pre-warm your desired aqueous buffer or cell culture medium to 37°C.[9]

c. Perform a serial dilution if necessary. For example, to get to a 10 µM working solution from

a 10 mM stock, you can perform a 1:1000 dilution.

d. Add the appropriate volume of the DMSO stock solution to your pre-warmed aqueous

buffer. For a 1:1000 dilution, add 1 µL of the 10 mM stock to 999 µL of buffer.

e. Mix immediately and thoroughly by gentle vortexing or inversion to prevent precipitation.

f. Use the freshly prepared working solution for your experiment immediately. Do not store

aqueous working solutions for extended periods.

Visualizations
Experimental Workflow: Preparing PF-8380
Hydrochloride Solutions
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Caption: Workflow for preparing PF-8380 hydrochloride stock and working solutions.
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Signaling Pathway: Inhibition of the ATX-LPA Axis by
PF-8380

Lysophosphatidylcholine (LPC)

Autotaxin (ATX)

Lysophosphatidic Acid (LPA)

LPA Receptors (LPARs)

Downstream Signaling
(e.g., Akt activation, Cell Proliferation, Migration)

PF-8380

Click to download full resolution via product page

Caption: PF-8380 inhibits Autotaxin (ATX), blocking LPA production and signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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